Cas no 1391053-03-4 (Denitro Tolcapone)

• Product Name: Denitro Tolcapone
• CAS No: 1391053-03-4
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• MDL: MFCD27966024
• CID: 1061796
• PubChem ID: 23509269
• Update Time: 2025-11-02

Denitro Tolcapone Chemical and Physical Properties

Names and Identifiers

• Denitro Tolcapone
• 3,4-Dihydroxy-4′-methylbenzophenone
• (3,4-Dihydroxyphenyl)(4-methylphenyl)methanone
• (3,4-Dihydroxyphenyl)(4-tolyl)methanone
• Desnitrotolcapone [USP]
• 1391053-03-4
• 4'-Methyl-3,4-dihydroxybenzophenone
• CS-0324401
• Desnitrotolcapone
• MFCD27966024
• W13130
• AS-67023
• (3,4-Dihydroxyphenyl)(p-tolyl)methanone
• 4'-Methyl-3,4-dihydroxybenzophenone; Tolcapone Related Compound A
• DESNITROTOLCAPONE [USP IMPURITY]
• (3,4-dihydroxyphenyl)-(4-methylphenyl)methanone
• SCHEMBL6839571
• 8FMM5H1WHV
• AKOS030628418
• UNII-8FMM5H1WHV
• 4-(4-METHYLBENZOYL)BENZENE-1,2-DIOL

• MDL： MFCD27966024
• Inchi： 1S/C14H12O3/c1-9-2-4-10(5-3-9)14(17)11-6-7-12(15)13(16)8-11/h2-8,15-16H,1H3
• InChI Key： YNUSEKORCRKLMQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)O)O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 228.078644241g/mol
• Monoisotopic Mass: 228.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Denitro Tolcapone Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on Denitro Tolcapone

Denitro Tolcapone (CAS No. 139105-03-4): A Comprehensive Overview of Properties, Applications, and Market Trends

Denitro Tolcapone (CAS No. 139105-03-4) is a chemically modified derivative of Tolcapone, a well-known catechol-O-methyltransferase (COMT) inhibitor. This compound has garnered significant attention in pharmaceutical research due to its potential therapeutic applications, particularly in the treatment of neurological disorders. The removal of the nitro group from the parent compound results in altered pharmacokinetic properties, making Denitro Tolcapone a subject of ongoing scientific exploration.

The molecular structure of Denitro Tolcapone features a benzophenone core with strategically positioned functional groups that influence its biological activity. Researchers have focused on understanding how the absence of the nitro group affects the compound's metabolism and efficacy. Recent studies suggest that Denitro Tolcapone may exhibit improved stability compared to its parent compound, potentially reducing side effects associated with traditional COMT inhibitors.

In the context of current pharmaceutical trends, Denitro Tolcapone research aligns with the growing demand for neuroprotective agents and Parkinson's disease treatments. As the global population ages, the prevalence of neurodegenerative disorders continues to rise, driving innovation in this therapeutic area. The compound's mechanism of action—preserving dopamine levels in the brain—makes it particularly relevant to contemporary neurological drug development.

From a synthetic chemistry perspective, Denitro Tolcapone synthesis presents interesting challenges and opportunities. The manufacturing process typically involves multi-step organic transformations, with careful control required to ensure purity and yield. Analytical techniques such as HPLC and mass spectrometry are essential for characterizing Denitro Tolcapone purity and confirming its structural integrity.

The pharmacological profile of Denitro Tolcapone shows promise in preclinical studies. While maintaining COMT inhibitory activity, early data indicates potentially favorable absorption and distribution characteristics. These properties are crucial for central nervous system drugs, as they must effectively cross the blood-brain barrier to reach their therapeutic targets.

Market analysts note increasing interest in Denitro Tolcapone suppliers and Denitro Tolcapone manufacturers, particularly from specialized pharmaceutical companies focusing on neurological therapies. The compound's patent status and regulatory pathway remain key considerations for potential developers. As with many investigational compounds, the transition from laboratory research to clinical application requires significant investment and rigorous testing.

Quality control standards for Denitro Tolcapone CAS 139105-03-4 are stringent, reflecting its pharmaceutical applications. Specifications typically require ≥98% purity, with strict limits on impurities and residual solvents. These standards ensure reliable results in both research settings and potential future therapeutic formulations.

From a formulation standpoint, scientists are exploring various delivery systems for Denitro Tolcapone, including oral tablets and potential extended-release formulations. These developments aim to optimize the compound's therapeutic window and improve patient compliance—critical factors in chronic neurological conditions.

Environmental and safety considerations for Denitro Tolcapone handling follow standard laboratory protocols for pharmaceutical intermediates. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation are recommended when working with the compound in powder form.

The global Denitro Tolcapone market shows steady growth, driven by academic research institutions and pharmaceutical companies investigating novel neurological treatments. Pricing and availability vary depending on quantity and purity requirements, with custom synthesis options available for research-scale quantities.

Recent scientific publications have explored structure-activity relationships within the Tolcapone derivative series, providing valuable insights for medicinal chemists. These studies help rationalize the observed biological effects of Denitro Tolcapone and guide future molecular design efforts.

Storage recommendations for Denitro Tolcapone typically suggest keeping the compound in a cool, dry environment, protected from light. Stable under these conditions for extended periods, proper storage ensures material integrity for research purposes.

As the scientific community continues to investigate Denitro Tolcapone mechanisms, new potential applications may emerge beyond its original scope. The compound's unique properties make it a valuable tool for understanding COMT inhibition and developing next-generation neurological therapies.

For researchers sourcing Denitro Tolcapone 139105-03-4, verification of supplier credentials and analytical certificates is essential. Reputable suppliers provide comprehensive documentation including NMR spectra, HPLC chromatograms, and mass spec data to confirm compound identity and purity.

The future development trajectory of Denitro Tolcapone will depend on ongoing research outcomes and clinical potential. As with many specialized pharmaceutical compounds, its ultimate value will be determined by therapeutic efficacy, safety profile, and ability to address unmet medical needs in neurological disorders.